Cas no 1483371-45-4 (2-Oxiranecarboxylic acid, 3-hexyl-3-methyl-, methyl ester)

• Product Name: 2-Oxiranecarboxylic acid, 3-hexyl-3-methyl-, methyl ester
• CAS No: 1483371-45-4
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 5273474
• Update Time: 2025-11-02

2-Oxiranecarboxylic acid, 3-hexyl-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylic acid, 3-hexyl-3-methyl-, methyl ester
• Methyl 3-hexyl-3-methyloxirane-2-carboxylate

• Inchi： 1S/C11H20O3/c1-4-5-6-7-8-11(2)9(14-11)10(12)13-3/h9H,4-8H2,1-3H3
• InChI Key： ANRPIHXMTGIZNX-UHFFFAOYSA-N
• SMILES： O1C(CCCCCC)(C)C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids and derivatives Oxirane carboxylic acids

Additional information on 2-Oxiranecarboxylic acid, 3-hexyl-3-methyl-, methyl ester

Comprehensive Guide to 2-Oxiranecarboxylic acid, 3-hexyl-3-methyl-, methyl ester (CAS No. 1483371-45-4)

2-Oxiranecarboxylic acid, 3-hexyl-3-methyl-, methyl ester (CAS No. 1483371-45-4) is a specialized epoxide derivative with significant applications in organic synthesis and material science. This compound, characterized by its unique oxirane ring and ester functional group, has garnered attention for its versatility in chemical reactions. Researchers and industries are increasingly exploring its potential due to its structural properties, which enable it to act as a key intermediate in the synthesis of more complex molecules.

The methyl ester group in 2-Oxiranecarboxylic acid, 3-hexyl-3-methyl-, methyl ester enhances its solubility in organic solvents, making it a valuable component in polymerization reactions and coatings. Recent studies highlight its role in developing bio-based polymers, aligning with the global shift toward sustainable materials. As industries seek alternatives to petroleum-based products, this compound's potential in green chemistry applications is a hot topic among researchers and manufacturers alike.

One of the most searched questions about 2-Oxiranecarboxylic acid, 3-hexyl-3-methyl-, methyl ester revolves around its stability and reactivity. The oxirane ring is known for its susceptibility to ring-opening reactions, which can be tailored for specific synthetic pathways. This property makes it a popular choice for creating cross-linked polymers or modifying existing materials. Additionally, its hexyl-methyl side chain contributes to its hydrophobic nature, expanding its utility in coatings and adhesives.

In the pharmaceutical sector, 2-Oxiranecarboxylic acid, 3-hexyl-3-methyl-, methyl ester is being investigated for its potential as a building block in drug discovery. Its ability to introduce epoxide functionalities into molecules opens doors for novel therapeutic agents. Researchers are particularly interested in its application in targeted drug delivery systems, where its chemical properties could improve drug stability and efficacy.

From an industrial perspective, the demand for 2-Oxiranecarboxylic acid, 3-hexyl-3-methyl-, methyl ester is rising due to its role in advanced material synthesis. Companies specializing in high-performance coatings and adhesives are incorporating this compound to enhance product durability and environmental resistance. Its compatibility with other monomers also makes it a preferred choice for copolymerization processes.

Environmental considerations are another critical aspect of 2-Oxiranecarboxylic acid, 3-hexyl-3-methyl-, methyl ester. As regulations on volatile organic compounds (VOCs) tighten, industries are seeking low-emission alternatives. This compound's potential to reduce VOC content in formulations aligns with these regulatory trends, making it a subject of interest for eco-friendly manufacturing practices.

For researchers looking to source 2-Oxiranecarboxylic acid, 3-hexyl-3-methyl-, methyl ester, it is essential to verify the purity and storage conditions. Proper handling ensures the compound's reactivity is preserved for intended applications. Suppliers often provide technical data sheets detailing its physicochemical properties, such as melting point, boiling point, and solubility, which are crucial for experimental planning.

In summary, 2-Oxiranecarboxylic acid, 3-hexyl-3-methyl-, methyl ester (CAS No. 1483371-45-4) is a multifaceted compound with broad applications in organic synthesis, material science, and pharmaceutical research. Its unique chemical structure and reactivity profile position it as a valuable asset in both academic and industrial settings. As sustainability and innovation drive chemical advancements, this compound is poised to play a pivotal role in future developments.